2-(2-Methoxyanilino)-2-oxoethyl 1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxylate

• Molecular Formula: C21H22N2O6
• Molecular Weight: 398.4 g/mol
• IUPAC Name: [2-(2-methoxyanilino)-2-oxoethyl] 1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C21H22N2O6/c1-27-16-9-7-15(8-10-16)23-12-14(11-20(23)25)21(26)29-13-19(24)22-17-5-3-4-6-18(17)28-2/h3-10,14H,11-13H2,1-2H3,(H,22,24)
• InChI Key: ZSUDSUOHIRVWEL-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)N2CC(CC2=O)C(=O)OCC(=O)NC3=CC=CC=C3OC

Description

2-(2-Methoxyanilino)-2-oxoethyl 1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. This compound belongs to the class of pyrrolidinecarboxylates, which are known for their diverse biological activities.

Scientific Research Applications

2-(2-Methoxyanilino)-2-oxoethyl 1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxylate has been extensively studied for its potential applications in the development of new drugs. It has been found to exhibit various biological activities such as anti-inflammatory, anti-cancer, and anti-bacterial properties. This compound has been tested against several cancer cell lines and has shown promising results in inhibiting the growth of cancer cells. It has also been found to have potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Mechanism of Action

The mechanism of action of 2-(2-Methoxyanilino)-2-oxoethyl 1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxylate is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins that are involved in the development of cancer and inflammation. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in the production of pro-inflammatory cytokines. It has also been found to inhibit the activity of histone deacetylase (HDAC), which is a protein that is involved in the regulation of gene expression.
Biochemical and Physiological Effects:
2-(2-Methoxyanilino)-2-oxoethyl 1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxylate has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been found to have potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In addition, it has been found to have antibacterial activity against several strains of bacteria.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-Methoxyanilino)-2-oxoethyl 1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxylate in lab experiments is its diverse biological activities, which make it a promising candidate for the development of new drugs. However, one of the main limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research on 2-(2-Methoxyanilino)-2-oxoethyl 1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxylate. One of the main directions is to further investigate its potential applications in the development of new drugs for the treatment of cancer and inflammation. Another direction is to study its mechanism of action in more detail to better understand its biological activities. Additionally, future research could focus on improving the solubility of this compound to make it more suitable for use in lab experiments.

Synthesis Methods

The synthesis of 2-(2-Methoxyanilino)-2-oxoethyl 1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxylate involves the reaction of 1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid with 2-(2-methoxyanilino)acetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions for several hours. The resulting product is purified by column chromatography to obtain pure 2-(2-Methoxyanilino)-2-oxoethyl 1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxylate.